Cas no 114897-91-5 (4-Bromo-2-fluorobenzyl cyanide)

• Product Name: 4-Bromo-2-fluorobenzyl cyanide
• CAS No: 114897-91-5
• MF: C₈H₅BrFN
• MW: 214.03440451622
• MDL: MFCD07368653
• CID: 203334
• PubChem ID: 7172308
• Update Time: 2025-05-24

4-Bromo-2-fluorobenzyl cyanide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluorobenzyl cyanide
• 2-(4-Bromo-2-fluorophenyl)acetonitrile
• 2-FLUORO-4-METHOXYPHENYLACETONITRILE
• 4-Bromo-2-fluorophenylacetonitrile
• Benzeneacetonitrile,4-bromo-2-fluoro-
• Fluoro-4-bromophenyl acetonitrile
• 4-bromo-2-fluorobenzeneacetonitrile
• 2-Fluoro-4-bromobenzeneacetonitrile
• 4-Bromo-2-fluorobenzyl cyanide, 98+%
• 4-BroMo-2-fluorobenzyl cyanide, 98+% 5GR
• 4-BroMo-2-fluorobenzyl cyanide, 98+% 25GR
• 4-Bromo-2-fluorobenzylcyanide
• Benzeneacetonitrile, 4-bromo-2-fluoro-
• 2-Fluoro-4-bromophenylacetonitrile
• (4-bromo-2-fluorophenyl)acetonitrile
• 2-(4-bromo-2-fluorophenyl)ethanenitrile
• PubChem10413
• 4-bromo-2-fluoro benzyl cyanide
• QLASQEZPJFNZQC-UHFFFAOYSA-N
• ZX
• MFCD07368653
• DTXSID10428296
• CS-W003384
• EN300-86194
• 114897-91-5
• (4-bromo-2-fluorophenyl) acetonitrile
• AKOS005265022
• PS-7967
• SY011272
• (4-Bromo-2-fluoro-phenyl)-acetonitrile
• 2-(4-bromo-2-fluorophenyl)acetonitrile;4-Bromo-2-fluorophenylacetonitrile
• SCHEMBL5825
• AM61267
• FT-0655179
• DB-316317
• 2-(4-bromo-2-fluoro-phenyl)acetonitrile

• MDL： MFCD07368653
• Inchi： 1S/C8H5BrFN/c9-7-2-1-6(3-4-11)8(10)5-7/h1-2,5H,3H2
• InChI Key： QLASQEZPJFNZQC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CC#N)=C(C=1)F

Computed Properties

• Exact Mass: 212.95900
• Monoisotopic Mass: 212.95894
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: Not available
• Density: 1.573
• Melting Point: 52.8-53 °C
• Boiling Point: 281 ºC
• Flash Point: 124 ºC
• Refractive Index: 1.551
• PSA: 23.79000
• LogP: 2.65428
• Solubility: Not available

4-Bromo-2-fluorobenzyl cyanide Security Information

• Hazardous Material transportation number：3439
• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： S26-S36-S37-S39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides

Additional information on 4-Bromo-2-fluorobenzyl cyanide

Introduction to 4-Bromo-2-fluorobenzyl Cyanide (CAS No. 114897-91-5)

4-Bromo-2-fluorobenzyl cyanide (CAS No. 114897-91-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom, a fluorine atom, and a cyano group attached to a benzyl moiety. These functionalities endow the molecule with a diverse range of chemical properties and potential applications in drug discovery and development.

The structural diversity of 4-bromo-2-fluorobenzyl cyanide makes it an attractive starting material for the synthesis of various bioactive compounds. The presence of the bromine and fluorine atoms provides opportunities for further functionalization through substitution reactions, while the cyano group can be converted into other functional groups such as carboxylic acids, amides, or alcohols. This flexibility is particularly valuable in the design of novel therapeutic agents.

Recent studies have highlighted the pharmacological potential of 4-bromo-2-fluorobenzyl cyanide and its derivatives. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the synthesis and biological evaluation of a series of 4-bromo-2-fluorobenzyl cyanide derivatives as potential inhibitors of protein kinases. The researchers found that certain derivatives exhibited potent inhibitory activity against specific kinases, suggesting their potential use in the treatment of cancer and other diseases involving aberrant kinase activity.

In another study, published in the European Journal of Medicinal Chemistry in 2023, researchers explored the antimicrobial properties of 4-bromo-2-fluorobenzyl cyanide derivatives. The results indicated that several compounds showed significant antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This finding underscores the compound's potential as a lead structure for developing new antimicrobial agents.

The synthetic accessibility of 4-bromo-2-fluorobenzyl cyanide is another factor contributing to its popularity in research laboratories. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the reaction of 4-bromo-2-fluorobenzyl chloride with sodium cyanide in an appropriate solvent. This method yields high purity products with good yields, making it suitable for large-scale production.

Moreover, the stability and solubility properties of 4-bromo-2-fluorobenzyl cyanide are important considerations for its use in pharmaceutical applications. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Solubility studies have shown that it exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biological assays.

The environmental impact of 4-bromo-2-fluorobenzyl cyanide is also an area of ongoing research. While no significant environmental concerns have been reported to date, it is crucial to conduct thorough environmental risk assessments to ensure its safe use and disposal. Researchers are exploring greener synthetic methods to minimize any potential environmental impact associated with the production and use of this compound.

In conclusion, 4-Bromo-2-fluorobenzyl cyanide (CAS No. 114897-91-5) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features, pharmacological potential, synthetic accessibility, stability, solubility, and environmental impact make it an attractive candidate for further investigation and development into novel therapeutic agents.